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Compound of Interest

Compound Name: KWCN-41

Cat. No.: B15073391 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
KWCN-41 is a potent and selective small molecule inhibitor of Receptor-Interacting Protein

Kinase 1 (RIPK1), a critical regulator of the necroptosis signaling pathway.[1][2][3][4][5][6]

Necroptosis is a form of programmed cell death that, unlike apoptosis, occurs independently of

caspases and is implicated in various inflammatory diseases. KWCN-41 specifically targets the

kinase activity of RIPK1, thereby blocking the downstream signaling cascade that leads to

necroptotic cell death. These application notes provide detailed protocols for utilizing KWCN-41
to study and inhibit necroptosis in cell-based assays.

Product Information
Product Name KWCN-41

CAS Number 2913223-17-1

Molecular Formula C₁₈H₁₇N₃O₂

Molecular Weight 307.35 g/mol

Purity >99%

Appearance Solid

Solubility Soluble in DMSO
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Mechanism of Action
KWCN-41 functions as an ATP-competitive inhibitor of RIPK1 kinase.[2] By binding to the ATP

pocket of RIPK1, it prevents the autophosphorylation of RIPK1 and the subsequent recruitment

and phosphorylation of RIPK3 and Mixed-Lineage Kinase Domain-Like (MLKL) pseudokinase.

[2] Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, leading to

membrane rupture and cell death. KWCN-41 effectively blocks these downstream events,

thereby inhibiting necroptosis.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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